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Compound of Interest

Compound Name: Metsulfuron

Cat. No.: B056326

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and synthesis of the
sulfonylurea herbicide, Metsulfuron-methyl. The information is intended for a technical
audience and includes detailed data, experimental protocols, and visual representations of its
synthesis and mode of action.

Chemical Properties of Metsulfuron-methyl

Metsulfuron-methyl is a selective, systemic herbicide used to control broadleaf weeds and
some annual grasses in cereals and other crops.[1][2] It is a white to pale yellow crystalline
solid with a faint, sweet ester-like odor.[3][4] A comprehensive summary of its chemical and
physical properties is presented in Table 1.
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Property Value References
methyl 2-[[[[(4-methoxy-6-
methyl-1,3,5-triazin-2-

IUPAC Name . _ [1][3]
yl)amino]carbonyl]lamino]sulfon
yllbenzoate

CAS Number 74223-64-6 [3][5]

Molecular Formula C14H15Ns06S [31[5]

Molar Mass 381.36 g/mol [5]

Melting Point 158-166 °C [5][6]

Water Solubility

270 mg/L (pH 4.6, 25 °C),
1750 mg/L (pH 5.4, 25 °C),
2790 mg/L (pH 7, 25 °C),
213,000 mg/L (pH 9, 25 °C)

[1]

Solubility in Organic Solvents
(20 °C)

Acetone: 36,000 mg/L,
Methylene chloride: 121,000
mg/L, Methanol: 7,300 mg/L,
n-Hexane: 0.79 mg/L

[1]

Vapor Pressure

2.5 x 10712 mm Hg (25 °C)

[1]

pKa

3.75-3.8

[3]7]

LogP (Kow)

-1.87 (pH 7, 20 °C)

[8]

Synthesis of Metsulfuron-methyl

The commercial synthesis of Metsulfuron-methyl is a multi-step process that involves the

preparation of two key intermediates: 2-amino-4-methoxy-6-methyl-1,3,5-triazine and 2-

methoxycarbonylbenzenesulfonyl isocyanate. These intermediates are then coupled to form

the final product.

Synthesis Pathway Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Metsulfuron-methyl:
Chemical Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056326#chemical-properties-and-synthesis-of-
metsulfuron-methyl-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://chem.hbcse.tifr.res.in/wp-content/uploads/2022/04/Exp_Recrystallization.pdf
https://patents.google.com/patent/CN110283133B/en
https://patents.google.com/patent/CN110283133B/en
https://www.mdpi.com/1420-3049/11/1/81
https://people.chem.umass.edu/samal/267/owl/owlrecryst.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-methoxy-6-methyl-1_3_5-triazine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-methoxy-6-methyl-1_3_5-triazine
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/470.htm
https://www2.chem.wisc.edu/deptfiles/genchem/Chm346/pdf/recrystallization.pdf
https://www.benchchem.com/product/b056326#chemical-properties-and-synthesis-of-metsulfuron-methyl-herbicide
https://www.benchchem.com/product/b056326#chemical-properties-and-synthesis-of-metsulfuron-methyl-herbicide
https://www.benchchem.com/product/b056326#chemical-properties-and-synthesis-of-metsulfuron-methyl-herbicide
https://www.benchchem.com/product/b056326#chemical-properties-and-synthesis-of-metsulfuron-methyl-herbicide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

